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Compound of Interest

Compound Name: Methyl 5-bromo-2-iodobenzoate

Cat. No.: B065285

For Immediate Reference: Key Safety Information

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Methyl 5-bromo-2-iodobenzoate (CAS No: 181765-86-
6). Adherence to these procedures is essential for ensuring laboratory safety and proper
chemical management.

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is the first line of defense against
potential exposure. The following table summarizes the recommended PPE for handling
Methyl 5-bromo-2-iodobenzoate.
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PPE Category Specification Rationale
) Chemical safety goggles or a Protects against dust particles
Eye Protection . .
face shield. and potential splashes.
] Nitrile rubber gloves. Inspect Provides a barrier against skin
Hand Protection )
gloves prior to use. contact.

NIOSH/MSHA approved N95 Necessary when handling the
Respiratory Protection dust mask or a Type P2 (EN solid form to prevent inhalation

143) respirator cartridge. of dust particles.

. Prevents contamination of
Body Protection Laboratory coat. )
personal clothing.

Hazard Identification and Classification

Methyl 5-bromo-2-iodobenzoate is classified as acutely toxic if swallowed. It is imperative to
handle this compound with care, following all prescribed safety protocols to minimize risk.

Hazard Class GHS Pictogram Signal Word Hazard Statement
o H301: Toxic if
Acute Toxicity 3 (Oral) GHS06 Danger
swallowed.

Operational Plan: Step-by-Step Handling Protocol

This section outlines the standard operating procedure for the safe handling of Methyl 5-
bromo-2-iodobenzoate in a laboratory setting.

e Preparation:

o Ensure that a designated handling area, preferably within a chemical fume hood, is clean
and uncluttered.

o Verify that an eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and reagents before commencing work.
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o Don the appropriate personal protective equipment as detailed in the PPE table.

e Handling the Compound:

[e]

When weighing or transferring the solid material, do so in a manner that minimizes the
generation of dust.

[e]

Use a spatula or other appropriate tool for transfers. Avoid pouring the solid.

o

Keep the container tightly closed when not in use.

[¢]

Wash hands thoroughly after handling, even if gloves were worn.[1]
e Spill Management:

o In the event of a small spill, carefully sweep up the solid material, avoiding dust
generation.

o Place the spilled material into a sealed, labeled container for disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan

Proper disposal of Methyl 5-bromo-2-iodobenzoate and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Waste Chemical: Dispose of excess or unwanted Methyl 5-bromo-2-iodobenzoate as
hazardous waste.[1] Do not dispose of it down the drain.

o Contaminated Materials: Any materials, such as gloves, paper towels, or spatulas, that come
into direct contact with the chemical should be considered contaminated and disposed of as
hazardous waste.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and disposed of as hazardous waste. Puncture the container to
prevent reuse.
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o Consult Local Regulations: Always consult with your institution's environmental health and
safety (EHS) department and adhere to local, state, and federal regulations for chemical

waste disposal.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl 5-bromo-
2-iodobenzoate, from preparation to disposal.
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Caption: Workflow for Safe Handling of Methyl 5-bromo-2-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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